9-(4-bromo-2-methylphenyl)-4-butyl-6-chloro-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C22H21BrClNO3
• Molecular Weight: 462.8 g/mol
• IUPAC Name: 9-(4-bromo-2-methylphenyl)-4-butyl-6-chloro-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C22H21BrClNO3/c1-3-4-5-14-9-20(26)28-21-16(14)10-18(24)22-17(21)11-25(12-27-22)19-7-6-15(23)8-13(19)2/h6-10H,3-5,11-12H2,1-2H3
• Standard InChI Key: JLUHISDRZCBSHS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C3CN(COC3=C(C=C12)Cl)C4=C(C=C(C=C4)Br)C

Introduction

9-(4-bromo-2-methylphenyl)-4-butyl-6-chloro-9,10-dihydro-2H,8H-chromeno[8,7-e]13oxazin-2-one is a complex organic compound belonging to the class of oxazines. It features a chromeno structure, which is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications.

Synthesis and Reaction Conditions

The synthesis of 9-(4-bromo-2-methylphenyl)-4-butyl-6-chloro-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one typically involves multi-step organic reactions. Specific reaction conditions, such as temperature and solvents, are crucial for optimizing yield and purity but are often proprietary or detailed in patent filings.

Biological Activities and Potential Applications

Chromeno compounds are often associated with various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The mechanism of action for this compound is not fully elucidated but may involve interaction with biological targets such as enzymes or receptors. Further research is necessary to explore its full therapeutic potential and optimize its efficacy through structural modifications or combination therapies.

Research Findings and Future Directions

While specific data on 9-(4-bromo-2-methylphenyl)-4-butyl-6-chloro-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one is limited, studies on similar chromeno-oxazine derivatives suggest significant potential in medicinal chemistry. The compound's unique chemical properties contribute to its bioavailability and pharmacokinetics, which are essential factors in drug development.